4-guanidinomethyl-phenylacteyl-Arg-Tle-Arg-4-amidinobenzylamide
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Overview
Description
MI-1148 is a peptidomimetic furin inhibitor with a Ki value of 5.5 pM. MI-1148 is a short-term treatment of acute infectious diseases.
Scientific Research Applications
Anti-infectious Activity
MI-1148 has been identified as a potent inhibitor of furin, demonstrating significant anti-infectious activity. This compound, by inhibiting furin, offers a protective effect against anthrax, diphtheria toxin, and the spread of highly pathogenic avian influenza viruses (H5N1 and H7N1), as well as canine distemper virus. Its effectiveness in inhibiting furin suggests a promising strategy for short-term treatment of acute infectious diseases, including both bacterial and viral infections. The structural analysis of MI-1148 in complex with human furin highlights its mechanism of action, which involves critical interactions at the P5 position, contributing to its potent inhibitory activity (Hardes et al., 2015).
Optimization for Drug Development
Further studies focused on optimizing substrate-analogue furin inhibitors, revealing that modifications to MI-1148 could reduce toxicity while maintaining or slightly decreasing potency. This optimization process is crucial for developing efficacious and well-tolerated furin inhibitors for potential drug development. The exploration of tribasic analogues of MI-1148 indicated that the overall multibasic character of the inhibitor might influence its toxicity, suggesting avenues for creating safer therapeutic options for treating infectious diseases and possibly other conditions dependent on furin activity (Ivanova et al., 2017).
Role in Influenza Virus Inhibition
Apart from its anti-infectious properties against bacteria and certain viruses, derivatives of 4-guanidinomethyl-phenylacetyl-Arg-Tle-Arg-4-amidinobenzylamide have been studied for their inhibitory activity against influenza virus sialidase. This line of research underscores the potential of these compounds in developing antiviral therapies, particularly against influenza viruses, by targeting specific viral enzymes necessary for virus propagation (Smith et al., 1996).
properties
Product Name |
4-guanidinomethyl-phenylacteyl-Arg-Tle-Arg-4-amidinobenzylamide |
---|---|
Molecular Formula |
C36H57N15O4 |
Molecular Weight |
763.95 |
IUPAC Name |
(2S)-N-[(2S)-1-[(4-carbamimidoylphenyl)methylamino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-2-[[(2S)-5-(diaminomethylideneamino)-2-[[2-[4-[(diaminomethylideneamino)methyl]phenyl]acetyl]amino]pentanoyl]amino]-3,3-dimethylbutanamide |
InChI |
InChI=1S/C36H57N15O4/c1-36(2,3)28(31(54)49-26(8-6-18-46-34(41)42)32(55)51(4)24-15-13-23(14-16-24)29(37)38)50-30(53)25(7-5-17-45-33(39)40)48-27(52)19-21-9-11-22(12-10-21)20-47-35(43)44/h9-16,25-26,28H,5-8,17-20H2,1-4H3,(H3,37,38)(H,48,52)(H,49,54)(H,50,53)(H4,39,40,45)(H4,41,42,46)(H4,43,44,47)/t25-,26-,28+/m0/s1 |
InChI Key |
YRJQPWBZZKBQEY-UNCTUWKVSA-N |
SMILES |
CC(C)(C)[C@H](NC([C@@H](NC(CC1=CC=C(C/N=C(N)\N)C=C1)=O)CCC/N=C(N)/N)=O)C(N[C@@H](CCC/N=C(N)\N)C(N(C2=CC=C(C(N)=N)C=C2)C)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MI-1148; MI 1148; MI1148. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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